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Compound of Interest

Compound Name: N-Phenylmaleamic acid

Cat. No.: B147418

Technical Guide: N-Phenylmaleamic Acid

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core molecular information for N-Phenylmaleamic acid, a maleic
acid derivative with applications in agricultural and pharmaceutical research.[1]

Quantitative Molecular Data

The fundamental molecular properties of N-Phenylmaleamic acid have been determined and
are summarized below.

Property Value Unit
Molecular Formula C10H9NOs3
Molecular Weight 191.18 g/mol

Table 1: Core Molecular Data for N-Phenylmaleamic Acid.[1][2][3]

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Figure 1: Relationship between N-Phenylmaleamic Acid and its molecular properties.

Experimental Protocols

The determination of the molecular formula and weight for a compound like N-
Phenylmaleamic acid typically involves a combination of mass spectrometry and elemental
analysis.

Determination of Molecular Weight via Mass
Spectrometry

Objective: To determine the accurate molecular mass of the analyte.
Methodology:

o Sample Preparation: A dilute solution of N-Phenylmaleamic acid is prepared in a suitable
volatile solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into a mass spectrometer, typically using Electrospray
lonization (ESI). ESI is a soft ionization technique that minimizes fragmentation, allowing for
the observation of the intact molecular ion.

o Mass Analysis: The generated ions are guided into a high-resolution mass analyzer, such as
a Time-of-Flight (TOF) or Orbitrap analyzer.
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o Detection: The mass-to-charge ratio (m/z) of the ions is measured. For the molecular ion
[M+H]* or [M-H]~, the instrument records a value corresponding to the mass of the intact
molecule plus or minus the mass of a proton.

o Data Analysis: The high-resolution mass data is processed to calculate the exact molecular
weight of the neutral molecule.

Determination of Molecular Formula via Elemental
Analysis

Obijective: To determine the empirical formula by quantifying the percentage composition of
carbon, hydrogen, and nitrogen.

Methodology:

o Sample Preparation: A precise, known mass of dry, pure N-Phenylmaleamic acid is
weighed.

o Combustion: The sample is combusted in a furnace at high temperatures (typically =900°C)
in a stream of pure oxygen. This process converts carbon to carbon dioxide (COz), hydrogen
to water (H20), and nitrogen to nitrogen gas (N2) or nitrogen oxides (which are subsequently
reduced back to N2).

o Separation and Detection: The resulting gases are passed through a series of separation
columns and detectors.

o CO:z and Hz0 are typically measured using infrared (IR) detectors.
o N2 is measured using a thermal conductivity detector.

o Calculation: The mass of each element in the original sample is calculated from the amounts
of COz2, H20, and Nz detected.

o Formula Determination: The percentage composition of each element is used to determine
the simplest whole-number ratio of atoms, yielding the empirical formula. This, combined
with the molecular weight from mass spectrometry, allows for the definitive determination of
the molecular formula, C10HaNO:s.
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Figure 2: Experimental workflow for molecular formula determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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